N,N-diethyl-4-biphenylcarboxamide

• IUPAC Name: N,N-diethyl-4-phenylbenzamide
• InChI: InChI=1S/C17H19NO/c1-3-18(4-2)17(19)16-12-10-15(11-13-16)14-8-6-5-7-9-14/h5-13H,3-4H2,1-2H3
• InChI Key: JDYNDIYPHHIEGW-UHFFFAOYSA-N
• Canonical SMILES: CCN(CC)C(=O)C1=CC=C(C=C1)C2=CC=CC=C2
• Molecular Formula: C17H19NO
• Molecular Weight: 253.34 g/mol

Description

N,N-diethyl-4-biphenylcarboxamide, also known as DEET, is a chemical compound that has been widely used as an insect repellent for over 60 years. DEET is effective against a variety of insects, including mosquitoes, ticks, and fleas. It is one of the most commonly used insect repellents in the world, and is available in a variety of formulations, including sprays, lotions, and wipes.

Mechanism of Action

The exact mechanism of action of N,N-diethyl-4-biphenylcarboxamide is not fully understood, but it is thought to work by interfering with the insects' sense of smell. N,N-diethyl-4-biphenylcarboxamide may also interfere with the insects' ability to detect carbon dioxide, which is one of the primary cues that attracts mosquitoes to humans. N,N-diethyl-4-biphenylcarboxamide may also act as an irritant to insects, causing them to avoid contact with treated surfaces.
Biochemical and Physiological Effects:
N,N-diethyl-4-biphenylcarboxamide has been shown to have low toxicity in mammals, including humans. However, there have been reports of adverse reactions to N,N-diethyl-4-biphenylcarboxamide, including skin irritation, eye irritation, and neurological symptoms such as headaches and dizziness. These adverse effects are generally mild and occur at relatively high concentrations of N,N-diethyl-4-biphenylcarboxamide.

Advantages and Limitations for Lab Experiments

N,N-diethyl-4-biphenylcarboxamide is a widely used insect repellent that has been extensively studied for its effectiveness. It is relatively easy to obtain and can be used in a variety of formulations, including sprays, lotions, and wipes. However, N,N-diethyl-4-biphenylcarboxamide has some limitations for use in laboratory experiments. For example, it may interact with other chemicals in the experimental system, leading to false positive or false negative results. Additionally, N,N-diethyl-4-biphenylcarboxamide may not be effective against all insect species, and its effectiveness may vary depending on the formulation and concentration used.

Future Directions

There are several areas of research that could be explored in the future regarding N,N-diethyl-4-biphenylcarboxamide. One area of interest is the development of new formulations of N,N-diethyl-4-biphenylcarboxamide that are more effective against specific insect species. Another area of interest is the study of the mechanism of action of N,N-diethyl-4-biphenylcarboxamide, which could lead to the development of new insect repellents with different modes of action. Additionally, more research is needed to fully understand the potential adverse effects of N,N-diethyl-4-biphenylcarboxamide and to develop strategies to minimize these effects.

Synthesis Methods

N,N-diethyl-4-biphenylcarboxamide is synthesized through a multi-step process that involves the reaction of biphenyl with ethylamine, followed by the addition of phosgene to form the carboxylic acid chloride. The acid chloride is then reacted with diethylamine to form the final product, N,N-diethyl-4-biphenylcarboxamide. The synthesis of N,N-diethyl-4-biphenylcarboxamide is relatively straightforward and can be carried out on a large scale.

Scientific Research Applications

N,N-diethyl-4-biphenylcarboxamide has been extensively studied for its insect repellent properties. It is effective against a wide range of insects, including those that transmit diseases such as malaria, dengue fever, and Zika virus. N,N-diethyl-4-biphenylcarboxamide has also been studied for its potential use as a repellent against ticks, which can transmit Lyme disease and other tick-borne illnesses.